Cas no 2138246-77-0 (5-amino-1-(4-bromo-1,2-thiazol-5-yl)methyl-1,2-dihydropyridin-2-one)

• Product Name: 5-amino-1-(4-bromo-1,2-thiazol-5-yl)methyl-1,2-dihydropyridin-2-one
• CAS No: 2138246-77-0
• MF: C₉H₈BrN₃OS
• MW: 286.148319244385
• CID: 6397997
• PubChem ID: 165479469
• Update Time: 2025-07-21

5-amino-1-(4-bromo-1,2-thiazol-5-yl)methyl-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-amino-1-(4-bromo-1,2-thiazol-5-yl)methyl-1,2-dihydropyridin-2-one
• 5-amino-1-[(4-bromo-1,2-thiazol-5-yl)methyl]-1,2-dihydropyridin-2-one
• 2138246-77-0
• EN300-1113062

• Inchi： 1S/C9H8BrN3OS/c10-7-3-12-15-8(7)5-13-4-6(11)1-2-9(13)14/h1-4H,5,11H2
• InChI Key： XLCLZHOXQYDPRQ-UHFFFAOYSA-N
• SMILES： BrC1C=NSC=1CN1C(C=CC(=C1)N)=O

Computed Properties

• Exact Mass: 284.95715g/mol
• Monoisotopic Mass: 284.95715g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 87.5Ų

Additional information on 5-amino-1-(4-bromo-1,2-thiazol-5-yl)methyl-1,2-dihydropyridin-2-one

Introduction to 5-amino-1-(4-bromo-1,2-thiazol-5-yl)methyl-1,2-dihydropyridin-2-one (CAS No. 2138246-77-0)

5-amino-1-(4-bromo-1,2-thiazol-5-yl)methyl-1,2-dihydropyridin-2-one is a structurally sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. Its molecular framework integrates multiple pharmacophoric elements, including an amino group, a brominated thiazole moiety, and a dihydropyridinone core, which collectively contribute to its diverse biological activities. This compound, identified by the chemical abstracts service number 2138246-77-0, represents a promising candidate for further exploration in drug discovery and development.

The dihydropyridinone scaffold is well-known for its versatility in medicinal chemistry, often serving as a key structural component in drugs targeting cardiovascular diseases and neurodegenerative disorders. The presence of the amino group enhances the compound's potential for further functionalization, enabling the attachment of various pharmacologically active substituents. Additionally, the 4-bromo-1,2-thiazole ring introduces unique electronic and steric properties that can modulate binding interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 5-amino-1-(4-bromo-1,2-thiazol-5-yl)methyl-1,2-dihydropyridin-2-one and its potential biological targets. Studies suggest that the brominated thiazole moiety may engage in specific interactions with enzymes and receptors involved in metabolic pathways and signal transduction. This has opened up new avenues for investigating its therapeutic potential in conditions such as inflammation, pain management, and cancer.

The synthesis of 5-amino-1-(4-bromo-1,2-thiazol-5-yl)methyl-1,2-dihydropyridin-2-one involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The incorporation of the bromo substituent into the thiazole ring is particularly critical, as it influences both the reactivity and stability of the compound. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to optimize the synthetic route.

In vitro studies have demonstrated that 5-amino-1-(4-bromo-1,2-thiazol-5-yl)methyl-1,2-dihydropyridin-2-one exhibits notable pharmacological effects at concentrations that are generally considered safe for further investigation. These studies have highlighted its potential as an inhibitor of certain kinases and as a modulator of ion channel activity. The compound's ability to interact with multiple biological targets makes it an attractive scaffold for developing dual-action therapeutics.

The growing interest in 5-amino-1-(4-bromo-1,2-thiazol-5-yl)methyl-1,2-dihydropyridin-2-one is also driven by its structural similarity to known bioactive molecules. By leveraging structure-based drug design principles, researchers aim to refine its pharmacological profile and enhance its efficacy while minimizing potential side effects. This approach involves iterative modifications of the molecular structure based on experimental data and computational predictions.

Future research directions may explore the use of 5-amino-1-(4-bromo-1,2-thiazol-5-yml)methyl)-1,2-dihydropyridin 22 one (CAS No. 2138246 77 0) in combination therapies alongside other pharmacological agents. Such combinations could potentially synergize their effects, leading to improved treatment outcomes for complex diseases. Additionally p>